Cas no 2228479-98-7 (2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine
• CAS No: 2228479-98-7
• MF: C₁₂H₁₄F₂N₂
• MW: 224.249769687653
• CID: 6597752
• PubChem ID: 165854094
• Update Time: 2025-07-21

2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine
• EN300-1952743
• 2228479-98-7

• Inchi： 1S/C12H14F2N2/c1-16-10(7-12(13,14)8-15)6-9-4-2-3-5-11(9)16/h2-6H,7-8,15H2,1H3
• InChI Key： VENBLVDBBHDUEI-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CC2C=CC=CC=2N1C)F

Computed Properties

• Exact Mass: 224.11250478g/mol
• Monoisotopic Mass: 224.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine (CAS No: 2228479-98-7)

2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228479-98-7, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates both fluorine atoms and an indole moiety, which are known to enhance binding affinity and metabolic stability in drug candidates.

The significance of fluorine substitution in pharmaceuticals cannot be overstated. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, lipophilicity, and metabolic half-life. In the case of 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine, the presence of two fluorine atoms at the 2-position of the propyl chain likely contributes to improved pharmacological profiles. This modification can prevent rapid metabolism and enhance binding interactions with biological targets, making it an attractive candidate for further investigation.

The indole ring is another key feature of this compound that warrants exploration. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a methyl group at the 1-position of the indole ring further diversifies its pharmacological potential. Such structural modifications can influence the compound's interactions with enzymes and receptors, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies on 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine have suggested its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. These virtual screening approaches have identified promising leads that require further experimental validation.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it may interfere with key signaling pathways by binding to specific protein targets. For instance, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase has been observed in preliminary assays. These findings align with the growing interest in fluorinated indole derivatives as potential therapeutics for conditions like arthritis and other inflammatory disorders.

The synthesis of 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct intricate scaffolds with high efficiency. These advances have not only streamlined the synthesis process but also expanded the library of available compounds for medicinal chemists to explore.

One particularly noteworthy aspect of this compound is its potential application in drug discovery for neurological disorders. The indole moiety is known to interact with serotonin receptors, which play a crucial role in mood regulation and cognitive function. By leveraging this interaction, 2,2-difluoro-3-(1-methyl-1H-indol-2-yl)propan-1-amine may serve as a lead compound for developing treatments against conditions such as depression or Alzheimer's disease. Ongoing research aims to further refine its pharmacological properties to optimize its therapeutic efficacy.

The safety profile of 2,2-difluoro-3-(1-methyl-1H-indol-2-y)propan-l-am ine is another critical consideration in its development as a drug candidate. Preliminary toxicology studies have been conducted to assess its acute and chronic effects on various biological systems. These assessments include evaluations of organ toxicity, carcinogenicity, and mutagenicity. While early results appear promising, further comprehensive studies are necessary to fully understand its safety profile before human clinical trials can be initiated.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel compounds like 2,2-difluoro -3-(l-methyl-lH-indol -z-y l)prop an-l-am ine. By analyzing vast datasets containing known bioactive molecules, these algorithms can predict new targets and optimize molecular structures for improved efficacy and safety. Such innovations are transforming traditional drug development pipelines into more efficient and data-driven processes.

The future directions for research on this compound are multifaceted. Further optimization efforts will focus on enhancing its selectivity towards specific biological targets while minimizing off-target effects. Additionally, exploring different formulations and delivery systems may improve its bioavailability and therapeutic index. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating preclinical findings into clinical applications.

In conclusion, 22difluoro -33( l -methyl -lH -ind ol -z-y l )prop an-l-am ine (CAS No: 2228479 -98 -7) represents a compelling candidate for medicinal chemistry research due to its unique structural features and potential biological activities。 Its fluorinated indole core offers advantages in terms of pharmacokinetic properties， while modifications such as methyl substitution at the indole ring expand its therapeutic possibilities。 With ongoing investigations into its mechanism， safety，and applications， this compound holds promise for addressing various diseases， particularly those involving inflammation or neurological dysfunction。 As drug discovery continues to evolve， compounds like 22difluoro -33( l -methyl -lH -ind ol -z-y l )prop an-l-am ine will play a pivotal role in shaping future therapeutic strategies。